3-(4-methoxyphenyl)-11-(6-methyl-4-oxo-4H-chromen-3-yl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 9-(4-methoxyphenyl)-6-(6-methyl-4-oxochromen-3-yl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C30H26N2O4/c1-17-7-12-27-21(13-17)30(34)22(16-36-27)29-28-25(31-23-5-3-4-6-24(23)32-29)14-19(15-26(28)33)18-8-10-20(35-2)11-9-18/h3-13,16,19,29,31-32H,14-15H2,1-2H3
• InChI Key: DAGIFLQVGWBHKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=C(C2=O)C3C4=C(CC(CC4=O)C5=CC=C(C=C5)OC)NC6=CC=CC=C6N3
• Molecular Formula: C30H26N2O4
• DSSTOX Substance ID: DTXSID50387232
• Molecular Weight: 478.5 g/mol
• CAS No.: 6072-66-8

Description

The compound 3-(4-methoxyphenyl)-11-(6-methyl-4-oxo-4H-chromen-3-yl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a dibenzo[b,e][1,4]diazepinone derivative characterized by a 4-methoxyphenyl group at position 3 and a 6-methyl-4-oxo-chromen-3-yl substituent at position 11. Dibenzo[b,e][1,4]diazepinones are heterocyclic compounds of pharmaceutical interest due to their diverse biological activities, including antiviral, antimicrobial, and antitumor properties . The chromen-4-one moiety in this compound may enhance bioactivity through interactions with biological targets, while the 4-methoxy group on the phenyl ring could influence solubility and electronic properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

Key structural analogues differ in substituents at positions 3 and 11, impacting physicochemical and biological properties. Below is a comparative analysis:

Table 1: Structural and Molecular Comparison

Compound Name / ID	Substituent at Position 3	Substituent at Position 11	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	4-Methoxyphenyl	6-Methyl-4-oxo-4H-chromen-3-yl	C29H24N2O4	464.51	Chromen-4-one enhances bioactivity
3-(4-Methoxyphenyl)-11-[4-(trifluoromethyl)phenyl]-... (CAS 296246-62-3)	4-Methoxyphenyl	4-Trifluoromethylphenyl	C28H22F3N2O2	487.48	Electron-withdrawing CF3 group
11-(6-Chloro-4-oxo-chromen-3-yl)-3-(3,4-dimethoxyphenyl)-... (CAS 347352-75-4)	3,4-Dimethoxyphenyl	6-Chloro-4-oxo-4H-chromen-3-yl	C28H23ClN2O5	503.94	Chloro substituent increases polarity
3,3-Dimethyl-11-(6-methyl-4-oxo-chromen-3-yl)-... (CAS 309719-72-0)	3,3-Dimethyl	6-Methyl-4-oxo-4H-chromen-3-yl	C25H24N2O3	400.47	Methyl groups enhance lipophilicity
11-(4-Methoxyphenyl)-3,3-dimethyl-... monohydrate (CAS N/A)	3,3-Dimethyl	4-Methoxyphenyl	C22H24N2O2·H2O	366.45	Stabilized crystal structure

Key Observations

Electron-Donating vs. Electron-Withdrawing Groups: The target compound’s 4-methoxyphenyl group (electron-donating) contrasts with the trifluoromethylphenyl group in , which is electron-withdrawing. This difference may alter receptor binding and metabolic stability.

Chromen-4-one Modifications :

• The 6-methyl-4-oxo-chromen-3-yl group in the target compound and introduces a planar, conjugated system that may enhance π-π stacking interactions in biological systems.
• Substitution of methyl (target) with chloro () affects electronic properties and solubility, with chloro increasing molecular weight and polarity.

The crystal structure of (monoclinic, P2₁/c) confirms rigidity due to hydrogen bonding in the hydrated form .